2-(4-Methyl-3-phenyl-1,2-oxazol-5-yl)benzoic acid

• CAS No.: 63826-31-3
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 2-(4-methyl-3-phenyl-1,2-oxazol-5-yl)benzoic acid
• InChI: InChI=1S/C17H13NO3/c1-11-15(12-7-3-2-4-8-12)18-21-16(11)13-9-5-6-10-14(13)17(19)20/h2-10H,1H3,(H,19,20)
• InChI Key: QUJRXOAKSSZTHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C2=CC=CC=C2)C3=CC=CC=C3C(=O)O

Description

2-(4-Methyl-3-phenyl-1,2-oxazol-5-yl)benzoic acid is a heterocyclic compound that belongs to the oxazole family. Oxazoles are five-membered aromatic rings containing one oxygen and one nitrogen atom. This compound is of significant interest due to its potential biological activities and applications in various fields such as medicinal chemistry, material science, and industrial chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methyl-3-phenyl-1,2-oxazol-5-yl)benzoic acid typically involves the cyclization of appropriate precursors. One common method is the reaction of 4-methyl-3-phenyl-1,2-oxazole with benzoic acid under acidic conditions. The reaction is usually carried out in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) or thionyl chloride (SOCl2) to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methyl-3-phenyl-1,2-oxazol-5-yl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can convert the oxazole ring into other functional groups.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different substituents onto the oxazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole derivatives with additional oxygen-containing functional groups, while substitution reactions can introduce various substituents onto the oxazole ring .

Scientific Research Applications

2-(4-Methyl-3-phenyl-1,2-oxazol-5-yl)benzoic acid has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: It is investigated for its potential therapeutic applications, such as drug development and design.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 2-(4-Methyl-3-phenyl-1,2-oxazol-5-yl)benzoic acid involves its interaction with specific molecular targets and pathways. The oxazole ring can interact with various enzymes and receptors, modulating their activity. For example, the compound may inhibit certain enzymes involved in inflammatory pathways, leading to anti-inflammatory effects. Additionally, its interaction with cellular receptors can influence cell signaling and proliferation, contributing to its potential anticancer properties .

Comparison with Similar Compounds

Similar Compounds

Oxaprozin: A nonsteroidal anti-inflammatory drug (NSAID) with a similar oxazole structure.

Mubritinib: A tyrosine kinase inhibitor with an oxazole moiety.

Ditazole: A platelet aggregation inhibitor containing an oxazole ring.

Uniqueness

2-(4-Methyl-3-phenyl-1,2-oxazol-5-yl)benzoic acid is unique due to its specific substitution pattern on the oxazole ring, which imparts distinct chemical and biological properties. Its combination of a benzoic acid moiety with the oxazole ring enhances its potential for diverse applications in various fields .